2-Bromo-3-cyclopropoxybenzamide

• Molecular Formula: C10H10BrNO2
• Molecular Weight: 256.10 g/mol
• IUPAC Name: 2-bromo-3-cyclopropyloxybenzamide
• InChI: InChI=1S/C10H10BrNO2/c11-9-7(10(12)13)2-1-3-8(9)14-6-4-5-6/h1-3,6H,4-5H2,(H2,12,13)
• InChI Key: SHSZBIQKDIRCIN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC=CC(=C2Br)C(=O)N

Description

2-Bromo-3-cyclopropoxybenzamide is a brominated benzamide derivative featuring a cyclopropoxy substituent at the 3-position of the aromatic ring. This compound is of interest in medicinal chemistry and organic synthesis due to its unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Bromo-3-cyclopropoxybenzamide typically involves the bromination of 3-cyclopropoxybenzamide. The process can be carried out using bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent like dichloromethane. The reaction is usually conducted at room temperature or slightly elevated temperatures to ensure complete bromination.

Industrial Production Methods: In an industrial setting, the production of 2-Bromo-3-cyclopropoxybenzamide may involve a continuous flow process to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can lead to a more consistent and scalable production method.

Types of Reactions:

Substitution Reactions: 2-Bromo-3-cyclopropoxybenzamide can undergo nucleophilic substitution reactions where the bromine atom is replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce additional functional groups or modify existing ones.

Reduction Reactions: Reduction of 2-Bromo-3-cyclopropoxybenzamide can be achieved using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium azide (NaN3) or potassium thiocyanate (KSCN) in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Potassium permanganate (KMnO4) in aqueous or acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether or tetrahydrofuran (THF).

Major Products Formed:

Substitution: Formation of azido, thiocyanato, or alkoxy derivatives.

Oxidation: Introduction of hydroxyl or carbonyl groups.

Reduction: Formation of amine or alcohol derivatives.

Scientific Research Applications

2-Bromo-3-cyclopropoxybenzamide has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of potential pharmaceutical agents, particularly those targeting specific enzymes or receptors.

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex organic molecules, including heterocycles and natural product analogs.

Biological Studies: Researchers use it to study the effects of brominated benzamides on biological systems, including their potential as antimicrobial or anticancer agents.

Industrial Applications: It is employed in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Bromo-3-cyclopropoxybenzamide depends on its specific application. In medicinal chemistry, it may act by inhibiting certain enzymes or receptors, thereby modulating biological pathways. The bromine atom and cyclopropoxy group can enhance the compound’s binding affinity and selectivity towards its molecular targets. Detailed studies on its interaction with proteins and nucleic acids can provide insights into its mode of action.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-Aminobenzamides

The supplementary material in discusses 2-aminobenzamides, which share the benzamide core but differ in substituents. Key distinctions include:

• Reactivity: The amino group (-NH₂) in 2-aminobenzamides participates in hydrogen bonding and nucleophilic reactions, whereas the bromine atom in 2-bromo-3-cyclopropoxybenzamide facilitates halogen bonding or cross-coupling reactions (e.g., Suzuki-Miyaura).
• Biological Activity: Aminobenzamides are known histone deacetylase (HDAC) inhibitors, but brominated analogs like 2-bromo-3-cyclopropoxybenzamide may exhibit altered selectivity due to steric effects from the cyclopropoxy group .

2-Bromo-3-methylpyridine

provides safety data for 2-bromo-3-methylpyridine, a heterocyclic analog. Comparative insights:

• Stability : Pyridine derivatives generally exhibit higher thermal stability than benzamides due to aromatic nitrogen. The cyclopropoxy group in 2-bromo-3-cyclopropoxybenzamide may reduce stability compared to the methyl group in 2-bromo-3-methylpyridine.
• Toxicity: Brominated pyridines often require stringent handling (e.g., respiratory protection), as noted in CLP Regulation (EC) No. 1272/2007. Benzamide derivatives, including 2-bromo-3-cyclopropoxybenzamide, may share similar hazards due to bromine content .

3-Cyclopropoxybenzamide Derivatives

Compounds with cyclopropoxy substituents (e.g., 3-cyclopropoxy-4-methoxybenzamide) are reported in kinase inhibition studies. The cyclopropoxy group’s strain energy can enhance binding affinity but may also increase metabolic susceptibility compared to bulkier alkoxy groups.